Cas no 2680856-04-4 (benzyl N-(5-nitrothiophen-3-yl)carbamate)

• Product Name: benzyl N-(5-nitrothiophen-3-yl)carbamate
• CAS No: 2680856-04-4
• MF: C₁₂H₁₀N₂O₄S
• MW: 278.283801555634
• CID: 6386548
• PubChem ID: 165910696
• Update Time: 2025-10-29

benzyl N-(5-nitrothiophen-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680856-04-4
• benzyl N-(5-nitrothiophen-3-yl)carbamate
• EN300-28285318

• Inchi： 1S/C12H10N2O4S/c15-12(18-7-9-4-2-1-3-5-9)13-10-6-11(14(16)17)19-8-10/h1-6,8H,7H2,(H,13,15)
• InChI Key： STSUHGWJTBTEJH-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1[N+](=O)[O-])NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 278.03612798g/mol
• Monoisotopic Mass: 278.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 112Ų

Additional information on benzyl N-(5-nitrothiophen-3-yl)carbamate

Benzyl N-(5-Nitrothiophen-3-yl)carbamate (CAS 2680856-04-4): A Comprehensive Overview

Benzyl N-(5-nitrothiophen-3-yl)carbamate (CAS 2680856-04-4) is a specialized organic compound with a unique molecular structure that combines a nitrothiophene core with a carbamate functional group. This compound has garnered attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. The presence of both nitro and thiophene moieties makes it particularly interesting for researchers exploring novel bioactive molecules.

The chemical structure of benzyl N-(5-nitrothiophen-3-yl)carbamate features a thiophene ring substituted at the 3-position with a carbamate group and at the 5-position with a nitro group. This arrangement creates unique electronic properties that are currently being investigated for various applications. Recent studies in medicinal chemistry have shown that similar nitrothiophene derivatives exhibit promising biological activities, making this compound a valuable building block in drug discovery programs.

From a synthetic chemistry perspective, CAS 2680856-04-4 serves as an important intermediate for the preparation of more complex molecules. Its benzyl-protected carbamate group offers synthetic flexibility, allowing for selective deprotection or further functionalization. The compound's stability under various conditions makes it particularly useful in multi-step synthesis, addressing one of the key challenges in modern organic synthesis - the development of robust intermediates.

In the field of material science, researchers are exploring the potential of nitrothiophene-containing compounds like benzyl N-(5-nitrothiophen-3-yl)carbamate for developing novel organic electronic materials. The electron-withdrawing nature of the nitro group combined with the aromatic thiophene ring creates interesting electronic properties that could be valuable in organic semiconductors or photovoltaic materials. This aligns with current global trends toward sustainable energy solutions and advanced materials development.

The synthesis of benzyl N-(5-nitrothiophen-3-yl)carbamate typically involves the reaction of 5-nitrothiophen-3-amine with benzyl chloroformate in the presence of a base. This straightforward procedure yields the product with good purity and reasonable yields, making it accessible for various research applications. Recent advances in green chemistry have led to modified synthetic protocols that reduce environmental impact while maintaining efficiency - a crucial consideration in today's sustainable chemistry landscape.

Analytical characterization of CAS 2680856-04-4 typically includes techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's structure and purity, which is essential for research applications. The growing importance of quality control in chemical research has made these analytical protocols increasingly sophisticated, with many laboratories now employing advanced techniques like LC-MS and 2D NMR for comprehensive characterization.

Storage and handling of benzyl N-(5-nitrothiophen-3-yl)carbamate require standard laboratory precautions. The compound should be kept in a cool, dry place away from strong oxidizing agents. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with any chemical substance. This reflects the broader scientific community's emphasis on responsible research practices and workplace safety.

The market for specialized chemical intermediates like benzyl N-(5-nitrothiophen-3-yl)carbamate has been growing steadily, driven by increasing demand from pharmaceutical and materials research sectors. Custom synthesis services and catalog suppliers have reported rising interest in this and related heterocyclic compounds, particularly from research institutions focusing on drug discovery and functional materials development.

Future research directions for CAS 2680856-04-4 may include exploring its potential as a precursor for biologically active molecules or investigating its photophysical properties for materials applications. The compound's versatility makes it a valuable tool for researchers working at the intersection of organic chemistry, medicinal chemistry, and materials science - areas that continue to see significant growth and innovation.

For researchers considering working with benzyl N-(5-nitrothiophen-3-yl)carbamate, it's important to consult recent literature for the latest synthetic methods and applications. The scientific community's understanding of nitrothiophene chemistry is continually evolving, with new discoveries regularly expanding the potential uses of compounds like CAS 2680856-04-4. Staying informed about these developments can help maximize the compound's utility in various research projects.

In conclusion, benzyl N-(5-nitrothiophen-3-yl)carbamate represents an interesting and versatile chemical building block with multiple potential applications across scientific disciplines. Its unique structural features and synthetic accessibility make it a valuable compound for researchers exploring new frontiers in chemical synthesis, drug development, and advanced materials. As scientific understanding of heterocyclic compounds continues to grow, the importance of specialized intermediates like this one is likely to increase further.